Cas no 2171881-68-6 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpentanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpentanoic acid
• CAS No: 2171881-68-6
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6217475
• PubChem ID: 165516015
• Update Time: 2025-10-31

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpentanoic acid
• EN300-1523820
• 2171881-68-6
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(propan-2-yl)butanamido]-2-methylpentanoic acid

• Inchi： 1S/C28H36N2O5/c1-6-15-28(5,26(32)33)30-25(31)24(17(2)3)18(4)29-27(34)35-16-23-21-13-9-7-11-19(21)20-12-8-10-14-22(20)23/h7-14,17-18,23-24H,6,15-16H2,1-5H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： CDFDDBYVBZDZBQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C(NC(C(=O)O)(C)CCC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpentanoic acid

Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpentanoic Acid (CAS No. 2171881-68-6)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the field of medicinal chemistry. Among these, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpentanoic acid, with the CAS number 2171881-68-6, has garnered significant attention due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that exhibit promising properties for therapeutic applications, making it a subject of intense interest in both academic and industrial research settings.

The molecular structure of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpentanoic acid is characterized by a complex arrangement of functional groups, including an amino group protected by a fluoren-9-ylmethoxycarbonyl moiety, which is a common strategy in peptide mimetics and drug design. The presence of a propan-2-yl substituent and a methyl pentanoic acid backbone further contributes to the compound's structural complexity and potential for diverse interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The use of advanced computational methods and high-throughput screening techniques has facilitated the identification of molecules with promising therapeutic potential. Among these, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpentanoic acid has emerged as a compound of interest due to its ability to modulate various biological pathways. Specifically, studies have suggested that this molecule may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and cell signaling.

The protective group at the amino terminus, namely the fluoren-9-ylmethoxycarbonyl (Fmoc) moiety, is particularly significant in medicinal chemistry. Fmoc protection is widely used in peptide synthesis to prevent unwanted side reactions while allowing for selective deprotection at later stages of the synthesis process. This strategy ensures that the reactive amino group remains stable until it is ready to be incorporated into a larger molecular framework. The incorporation of such protective groups into non-peptide molecules like 2-3-(...) highlights the versatility of Fmoc chemistry in drug development.

The propan-2-yl substituent in the molecular structure of this compound adds another layer of complexity and potential functionality. Alkyl groups such as propanol derivatives are often included in drug candidates to improve solubility, bioavailability, and metabolic stability. The specific placement of the propan-2-y^{\*_\*\**<\*<\*\*<\*\*\*<\*\*\*<\*\*\*<\*\*\*<\*\*\*<\*\*\*<\*\*\*<\*\*\*<\*\*\*}